Cas no 896332-51-7 (3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 896332-51-7
• MF: C₁₈H₁₄N₂O₃S₂
• MW: 370.445361614227
• CID: 6265581
• PubChem ID: 7523804
• Update Time: 2025-05-18

3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-3-(methylsulfonyl)-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• F2557-0393
• AKOS024660207
• 896332-51-7
• 3-methanesulfonyl-N-[(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 3-methylsulfonyl-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C18H14N2O3S2/c1-3-11-20-15-9-4-5-10-16(15)24-18(20)19-17(21)13-7-6-8-14(12-13)25(2,22)23/h1,4-10,12H,11H2,2H3/b19-18-
• InChI Key： UQOPZANLXURXMC-HNENSFHCSA-N
• SMILES： S(C)(C1C=CC=C(C(/N=C2/N(CC#C)C3C=CC=CC=3S/2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 370.04458466g/mol
• Monoisotopic Mass: 370.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to Compound with CAS No. 896332-51-7 and Product Name: 3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound with the CAS number 896332-51-7 and the product name 3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its benzothiazole core and propargyl substituent, positions it as a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in exploring novel scaffolds that can modulate biological pathways associated with various diseases. The benzothiazole moiety, a common pharmacophore in medicinal chemistry, is known for its ability to interact with biological targets such as enzymes and receptors. The presence of a 3-methanesulfonyl group in the structure suggests potential for enhanced binding affinity and metabolic stability, which are critical factors in the design of effective pharmaceutical agents.

The prop-2-yn-1-yl substituent adds an additional layer of complexity to the molecule, introducing a triple bond that can participate in various chemical reactions and interactions. This feature makes the compound particularly interesting for researchers looking to develop molecules with unique mechanisms of action. The double bond configuration (indicated by the (2Z) notation) further influences the electronic properties of the molecule, potentially affecting its reactivity and biological activity.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. These derivatives have been investigated for their potential roles in treating conditions such as inflammation, cancer, and infectious diseases. The specific arrangement of atoms in 3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may contribute to its unique pharmacological profile, making it a valuable asset in ongoing research efforts.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and palladium-mediated coupling processes, are likely employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between this compound and its biological targets. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict binding affinities and identify key residues involved in receptor-ligand interactions. Such information is crucial for optimizing lead compounds and guiding structure-based drug design efforts.

The pharmacokinetic properties of 3-methanesulfonyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide are also of significant interest. Factors such as solubility, bioavailability, metabolic stability, and excretion routes play a critical role in determining the clinical efficacy of a drug. Investigating these parameters through in vitro and in vivo studies can provide a comprehensive understanding of how this compound behaves within biological systems.

In conclusion, the compound with CAS No. 896332-51-7 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the benzothiazole core, propargyl substituent, and methanesulfonyl group, make it an intriguing molecule with potential therapeutic applications. Ongoing research efforts aimed at elucidating its biological activities and optimizing its pharmacological properties are expected to yield valuable insights into new treatment strategies for various diseases.